Cas no 2171990-38-6 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid
• CAS No: 2171990-38-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6197336
• PubChem ID: 165765608
• Update Time: 2025-06-07

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid
• EN300-1514709
• 2171990-38-6
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}oxolane-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-2-15(23(28)27-22-14-32-12-21(22)24(29)30)11-26-25(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,2,11-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BHQPPJVSMBIMGG-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid

[4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid: A Comprehensive Overview]

The compound with CAS No 2171990-38-6, known as 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of peptide derivatives and is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido chain, and an oxolane (tetrahydrofuran) ring. The combination of these structural elements makes it a unique molecule with distinct chemical properties.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a methylbutanamido chain. This arrangement suggests that the molecule may play a role in peptide synthesis or as a precursor in the development of more complex molecules. The presence of the oxolane ring adds another layer of complexity, potentially influencing the molecule's solubility, stability, and reactivity.

Recent studies have highlighted the importance of such compounds in the field of drug delivery systems and biomedical engineering. The oxolane ring, being a cyclic ether, can serve as a versatile platform for modifying drug properties such as half-life, bioavailability, and targeting efficiency. Additionally, the Fmoc group's protective properties make this compound an attractive candidate for use in controlled-release formulations or as a building block in the synthesis of bioactive molecules.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis likely begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the butanamido chain and subsequent cyclization to form the oxolane ring. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

In terms of applications, this compound has shown promise in biological assays where precise control over peptide structure is essential. For instance, it can serve as a substrate in enzymatic studies or as a component in peptide libraries used for drug discovery. Furthermore, its structural features make it a potential candidate for use in nanotechnology, particularly in the development of self-assembling materials or drug carriers.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of such compounds under various conditions. Molecular modeling studies have provided insights into the compound's thermodynamic stability, intermolecular interactions, and potential bioactivity. These computational tools are invaluable for optimizing synthetic routes and predicting biological outcomes before experimental validation.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}oxolane-3-carboxylic acid (CAS No 2171990-38-6) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover new potential uses for this compound, it stands at the forefront of innovation in chemistry and biotechnology.